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Compound of Interest

Compound Name: 4-Benzoylphenylboronic acid

Cat. No.: B1277926 Get Quote

For researchers, scientists, and professionals in drug development, the safe and effective

handling of chemical reagents is paramount. This document provides crucial safety protocols,

operational procedures, and disposal plans for 4-Benzoylphenylboronic acid, ensuring

laboratory safety and regulatory compliance.

Quantitative Data Summary
The following table summarizes the key quantitative data for 4-Benzoylphenylboronic acid
(CAS No. 268218-94-6).[1][2][3][4]

Property Value

Molecular Formula C₁₃H₁₁BO₃[3][5]

Molecular Weight 226.04 g/mol [3][5]

Melting Point 204-212 °C[2][3][4]

Density 1.25 g/cm³[2][3][4]

Flash Point 212.6 °C[2][3]

Storage Temperature 2-8°C[3]
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for the safe handling of 4-
Benzoylphenylboronic acid. The following steps provide a clear guide for laboratory

personnel.

Engineering Controls and Preparation
Ventilation: All handling of 4-Benzoylphenylboronic acid should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[6]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.

Work Area: The designated work area should be clean, uncluttered, and free of ignition

sources.

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure.[1]
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact. Gloves

should be inspected before

use and changed immediately

if contaminated.

Body Protection

A flame-resistant lab coat, fully

buttoned, with long pants and

closed-toe shoes.

Protects skin from accidental

spills and contact.

Respiratory Protection
A NIOSH-approved N95 dust

mask or higher-level respirator.

Required when handling the

solid compound to prevent the

inhalation of dust particles,

which may cause respiratory

irritation.

Handling the Chemical
Weighing and Transfer: Use a spatula for transferring the solid. Avoid generating dust during

transfer.

Spill Prevention: Keep the container of 4-Benzoylphenylboronic acid tightly closed when

not in use.

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn. Do not eat, drink, or smoke in the laboratory.

Post-Handling
Decontamination: Clean the work area and any equipment used with an appropriate solvent,

followed by soap and water.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination and dispose

of single-use items in the designated hazardous waste stream.
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Disposal Plan
Proper disposal of 4-Benzoylphenylboronic acid and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization
4-Benzoylphenylboronic acid and any materials contaminated with it (e.g., gloves, weigh

boats, paper towels) must be treated as hazardous chemical waste.[6]

Waste Segregation and Collection
Solid Waste: Collect all solid waste, including excess reagent and contaminated disposables,

in a designated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: If the compound is used in a solution, collect the liquid waste in a separate,

compatible, and clearly labeled hazardous waste container. Do not pour any waste down the

drain.[6]

Container Choice: Use high-density polyethylene (HDPE) or glass containers for waste

collection.[6]

Storage and Disposal
Storage: Store the sealed waste containers in a designated satellite accumulation area away

from incompatible materials.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.[6] All disposal activities must be in accordance with federal, state,

and local regulations.[7]

Spill Response
Evacuate: In the event of a spill, evacuate all non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.
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Contain: For small spills, use an inert absorbent material (e.g., sand or vermiculite) to

contain the spill. Avoid raising dust.

Collect: Carefully collect the absorbed material and place it into a sealed, labeled hazardous

waste container.

Decontaminate: Clean the spill area thoroughly. All cleaning materials should also be

disposed of as hazardous waste.[6]

Report: Report the spill to your supervisor and the EHS department.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 4-
Benzoylphenylboronic acid, from preparation to disposal.
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Safe Handling Workflow for 4-Benzoylphenylboronic Acid
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Caption: Workflow for the safe handling of 4-Benzoylphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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